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2-(Difluoromethoxy)-4-ethynyl-1-
Compound Name:

methoxybenzene
CAS No.: 1564506-96-2
Cat. No.: B1409555

Get Quote

In contemporary drug discovery, the strategic incorporation of fluorine-containing functional
groups is a cornerstone of molecular design. The difluoromethoxy (-OCHF2) group, in
particular, has emerged as a valuable bioisostere for methoxy or hydroxyl moieties, offering a
powerful tool to modulate physicochemical properties such as metabolic stability, lipophilicity,
and membrane permeability[1][2]. The compound 2-(Difluoromethoxy)-4-ethynyl-1-
methoxybenzene (CAS 1564506-96-2) represents a confluence of privileged structural motifs:
a substituted aniline-like core, a metabolically robust difluoromethoxy group, and a synthetically
versatile ethynyl handle[3][4][5]. Such molecules are of significant interest as building blocks for
novel therapeutics, particularly in oncology and kinase inhibition.

The unambiguous structural confirmation and purity assessment of these complex scaffolds are
non-negotiable prerequisites for their progression through the drug development pipeline. Mass
spectrometry (MS) stands as the definitive analytical technique for this purpose, providing not
only precise molecular weight determination but also profound structural insights through
controlled fragmentation analysis. This guide provides a comprehensive, field-proven
framework for the mass spectrometric characterization of 2-(Difluoromethoxy)-4-ethynyl-1-
methoxybenzene, grounded in the principles of modern analytical chemistry. We will explore
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the causality behind methodological choices, from ionization to fragmentation, to construct a
self-validating analytical system.

Foundational Physicochemical & Mass
Spectrometry Data

Before any analysis, a theoretical understanding of the analyte's properties is crucial for
method development. The key is to predict the compound's behavior within the mass

spectrometer.

Property Value Source | Rationale
Molecular Formula C10HsF20:2 Derived from structure
Monoisotopic Mass 198.0493 u Calculated

For ESI/APCI positive ion
[M+H]* Exact Mass 199.0571 u

mode

For ESI/APCI negative ion
[M-H]~ Exact Mass 197.0415u

mode
[M]*e Exact Mass 198.0493 u For El mode

) ) Presence of ether linkages and

Predicted Polarity Moderately Polar

aromatic ring

lonization Strategy: Selecting the Gateway to the
Gas Phase

The transition of the analyte from the condensed phase (typically a liquid chromatograph's
eluent) to a charged, gas-phase ion is the most critical step in the MS workflow. The choice of
ionization source is dictated by the analyte's polarity and thermal lability and determines
whether we primarily observe the intact molecule or its fragments[6].

Electrospray lonization (ESI): The Workhorse for Polar
Analytes
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ESl is a "soft" ionization technique that generates gas-phase ions from a solution with minimal
fragmentation[7][8]. Given the presence of two ether oxygen atoms, 2-(Difluoromethoxy)-4-
ethynyl-1-methoxybenzene is an excellent candidate for ESI. The ether oxygens can readily
accept a proton from the solvent, making positive-ion mode ESI the logical first choice.

o Causality: The high electric field at the ESI emitter tip creates a fine spray of charged
droplets. As the solvent evaporates, the charge density on the droplet surface increases until
ions are ejected into the gas phase, typically as protonated adducts, [M+H]*[7]. This gentle
process preserves the molecular integrity, making it ideal for accurate molecular weight
determination.

o Expected lon: The primary ion observed will be [M+H]* at m/z 199.0571. Depending on the
solvent system, sodium [M+Na]* or potassium [M+K]* adducts may also be present.

Atmospheric Pressure Chemical lonization (APCI): A
Complement for Moderate Polarity

APCI is another atmospheric pressure ionization technique that is well-suited for moderately
polar to nonpolar compounds that are thermally stable[6]. The analyte solution is vaporized in a
heated nebulizer, and ionization is initiated by a corona discharge.

» Causality: The corona discharge ionizes the solvent and nitrogen gas, creating reactant ions
(e.g., HsO™"). These ions then transfer a proton to the analyte molecule through gas-phase
chemical reactions. APCI can be more robust to matrix effects than ESI and is an excellent
alternative if ESI performance is suboptimal.

o Expected lon: Similar to ESI, the dominant ion will be the protonated molecule, [M+H]™.

Electron lonization (El): The Classic Approach for
Fragmentation

El is a "hard" ionization technique, typically coupled with Gas Chromatography (GC). It involves
bombarding the gas-phase analyte with high-energy electrons (~70 eV), causing not only
ionization but also extensive and reproducible fragmentation[7][9].
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o Causality: The high energy of the electron beam is sufficient to knock an electron from the
molecule, forming an energetically unstable molecular ion (M*¢)[9]. This excess energy is
dissipated through the cleavage of chemical bonds, creating a predictable fragmentation
pattern that serves as a molecular fingerprint[10].

o Expected lon: A molecular ion peak at m/z 198.0493 may be observed, but its intensity could
be low. The true value of El lies in its rich fragmentation spectrum, which is invaluable for
structural elucidation.

Tandem Mass Spectrometry (MS/MS):
Deconstructing the Molecule for Structural
Confirmation

While single-stage MS provides the molecular weight, tandem mass spectrometry (MS/MS) is
required to piece together the molecular structure. In this process, the [M+H]* ion (the
precursor ion) is isolated, subjected to fragmentation via collision-induced dissociation (CID),
and the resulting product ions are mass-analyzed. The fragmentation pathways provide a
detailed structural roadmap.

The fragmentation of 2-(Difluoromethoxy)-4-ethynyl-1-methoxybenzene is predicted to
occur at its key functional groups. The stability of the aromatic ring suggests that most
fragmentation will involve the substituents[11].

Predicted Fragmentation Pathways

The following pathways represent the most probable fragmentation events for the protonated
molecule ([M+H]*, m/z 199.0571).

Click to download full resolution via product page

Analysis of Key Fragmentation Channels

e Loss of a Methyl Radical (-CHse): Cleavage of the methoxy group is a common pathway for
aromatic ethers. This results in a fragment at m/z 184.0335. This is often a prominent peak in
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the spectrum.

o Loss of Acetylene (-CzHz): The ethynyl group can be lost as neutral acetylene, leading to a
fragment at m/z 173.0560. This is a characteristic fragmentation for ethynyl-substituted
aromatics.

o Loss of the Difluoromethoxy Radical (-OCHFz¢): The entire difluoromethoxy group can be
cleaved, yielding a fragment at m/z 148.0383.

o Expulsion of Difluorocarbene (::CF2): A more nuanced fragmentation involves the
rearrangement and expulsion of neutral difluorocarbene, a known pathway for fluorinated
ethers[12]. This would produce a fragment ion corresponding to a phenol derivative at m/z
149.0535, though a related ion at m/z 121.0549 (loss of :CF2 and CO) is also plausible.

e Ring Fragmentation: Further fragmentation can lead to the loss of carbon monoxide (CO) or
other small molecules, characteristic of aromatic ring cleavage, giving rise to smaller ions
like the one observed at m/z 133[11][13].

The following table summarizes the expected high-resolution mass spectrometry data for the
most significant ions.
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BENCHE

Elemental

Predicted m/z Neutral Loss Description

Composition

Precursor lon

199.0571 C1oHoF202*
(IM+H]*)
Loss of methyl radical
184.0335 CoHeF202+ CHse
from methoxy group
Loss of acetylene
173.0560 CsHsF202* CzH2
from ethynyl group
Loss of
148.0383 CoHsO2* OCHF2e difluoromethoxy
radical
Expulsion of
149.0535 C10HsO2* :CF2 )
difluorocarbene
Loss of methyl radical
133.0152 CsHaF2* CHse + CO )
and carbon monoxide
Loss of
121.0549 CsH7O™ :CF2+ CO difluorocarbene and

carbon monoxide

High-Resolution Mass Spectrometry (HRMS): The
Gold Standard for Formula Confirmation

High-resolution mass spectrometry (HRMS), using analyzers like Orbitrap or FT-ICR, is

indispensable for this analysis[14][15]. HRMS provides mass measurements with high

accuracy (typically <5 ppm), allowing for the unambiguous determination of the elemental

composition of the precursor and fragment ions[15]. This capability is critical for halogenated

compounds to differentiate from isobaric interferences and confirm that the observed ions

indeed contain the expected number of carbon, hydrogen, fluorine, and oxygen atoms[14][16]

[17].

Experimental Protocols: A Practical Workflow
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This section provides a robust, step-by-step protocol for the analysis of 2-
(Difluoromethoxy)-4-ethynyl-1-methoxybenzene using Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS).

Click to download full resolution via product page

Protocol Details

e Sample Preparation
1. Prepare a stock solution of the compound at 1 mg/mL in methanol.

2. Create a working solution for injection by diluting the stock solution to 1 pg/mL in a mobile
phase-compatible solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid). The acid is
crucial for promoting protonation in positive ESI mode[6].

¢ Liquid Chromatography (LC)

o Instrumentation: High-Performance Liquid Chromatograph (HPLC) or Ultra-High-
Performance Liquid Chromatograph (UHPLC).

o Column: A standard reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 ym) is
appropriate.

o Mobile Phase A: Water + 0.1% Formic Acid.
o Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

o Gradient: Start at 10% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to
initial conditions and equilibrate.

o Flow Rate: 0.4 mL/min.
o Injection Volume: 5 pL.

e Mass Spectrometry (MS)
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[e]

Instrumentation: A high-resolution tandem mass spectrometer (e.g., Q-TOF or Orbitrap).
o lonization Source: Electrospray lonization (ESI), positive ion mode.

o Capillary Voltage: 3.5 kV.

o Source Temperature: 120 °C.

o Desolvation Gas Temp: 350 °C.

o Full Scan (MS1) Parameters: Scan range of m/z 100-300 to detect the [M+H]* ion.

o Tandem MS (MS2) Parameters:

» Precursor lon: Isolate the [M+H]* ion at m/z 199.0571.

= Collision Energy: Apply a stepped collision energy (e.g., 10, 20, 40 eV) to observe a
range of fragment ions, from gentle to more extensive fragmentation.

o Data Analysis
1. Extract the chromatogram for m/z 199.0571 to determine the retention time.

2. Verify the mass accuracy of the precursor ion in the MS1 spectrum against the theoretical
value (199.0571 u). The mass error should be below 5 ppm.

3. Analyze the MS2 spectrum, matching the observed product ions to the predicted
fragmentation pathways and masses outlined in the table above.

4. Confirm the elemental composition of the major fragments using the high-resolution data.

Conclusion

The mass spectrometric analysis of 2-(Difluoromethoxy)-4-ethynyl-1-methoxybenzene is a
clear example of modern analytical chemistry's power in pharmaceutical development. A multi-
faceted approach, beginning with soft ionization techniques like ESI or APCI to confirm the
molecular weight via the [M+H]* ion, is the optimal starting point. The subsequent application of
high-resolution tandem mass spectrometry provides a wealth of structural information through
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predictable fragmentation patterns, including characteristic losses of methyl, acetylene, and
difluoromethoxy moieties. By systematically choosing the appropriate techniques and
understanding the underlying chemical principles of ionization and fragmentation, one can build
a robust, self-validating method for the unambiguous characterization of this and other similarly
complex molecules, ensuring the scientific integrity required for progression in research and
development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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